Cas no 89012-55-5 (1,3-Dioxolane, 2-[(2-methylphenyl)methyl]-)

• Product Name: 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]-
• CAS No: 89012-55-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD04117677
• CID: 615923
• PubChem ID: 13203868
• Update Time: 2025-04-24

1,3-Dioxolane, 2-[(2-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]-
• 1-(1,3-Dioxolan-2-ylmethyl)-2-methylbenzene
• 2-[(2-methylphenyl)methyl]-1,3-dioxolane
• 1,3-Dioxolane,2-[(2-methylphenyl)methyl]
• 2-(2-methylbenzyl)-1,3-dioxolane
• 2-<(o-methylphenyl)methyl>-1,3-dioxolane
• A923168
• AKOS006295428
• DTXSID90527372
• 89012-55-5
• MFCD04117677

• MDL： MFCD04117677
• Inchi： 1S/C11H14O2/c1-9-4-2-3-5-10(9)8-11-12-6-7-13-11/h2-5,11H,6-8H2,1H3
• InChI Key： QADVZMKBTKAEEW-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 1.91040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]-

1,3-Dioxolane, 2-[(2-methylphenyl)methyl]- (CAS No. 89012-55-5): A Comprehensive Overview

1,3-Dioxolane, 2-[(2-methylphenyl)methyl]-, also known by its CAS registry number 89012-55-5, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of cyclic ethers and is widely recognized for its unique chemical properties and structural features. The molecule consists of a dioxolane ring substituted with a methyl group at the 2-position, making it a valuable intermediate in organic synthesis.

The structure of 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]- is characterized by a five-membered ring containing two oxygen atoms and three carbon atoms. The presence of the methyl group at the 2-position introduces steric effects that influence its reactivity and stability. This compound is often used as an intermediate in the synthesis of more complex molecules due to its ability to undergo various chemical transformations.

Recent studies have highlighted the potential of CAS No. 89012-55-5 in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing biodegradable polymers, which are increasingly sought after in sustainable materials science. The compound's ability to form stable polymer networks through ring-opening polymerization has made it a subject of interest in academic and industrial research.

In addition to its role in polymer synthesis, 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]- has been investigated for its applications in drug delivery systems. Its unique properties allow for the controlled release of active pharmaceutical ingredients, making it a promising candidate in the development of advanced therapeutic agents. Recent findings suggest that the compound can be modified to enhance its biocompatibility and drug-loading capacity.

The synthesis of CAS No. 89012-55-5 typically involves a two-step process: the formation of the dioxolane ring followed by substitution at the 2-position with a methyl group. This process is highly efficient and can be scaled up for industrial production. The compound is stable under normal storage conditions and exhibits low toxicity, making it suitable for use in various applications.

From an environmental perspective, 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]- has been shown to degrade under specific conditions, reducing its environmental footprint. This property aligns with global efforts to develop eco-friendly chemicals and materials. Ongoing research aims to optimize its degradation pathways to further enhance its sustainability.

In conclusion, CAS No. 89012-55-5, or 1,3-Dioxolane, 2-[(2-methylphenyl)methyl]-, is a multifaceted compound with promising applications across diverse fields. Its structural versatility and chemical reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological and industrial innovations.